3-Oxo-2,3-dihydroimidazo[1,5-a]pyridine-1-carbonyl chloride

• CAS RN: 114897-97-1
• Molecular Formula: C8H5ClN2O2
• Molecular Weight: 196.59 g/mol
• IUPAC Name: 3-oxo-2H-imidazo[1,5-a]pyridine-1-carbonyl chloride
• InChI: InChI=1S/C8H5ClN2O2/c9-7(12)6-5-3-1-2-4-11(5)8(13)10-6/h1-4H,(H,10,13)
• InChI Key: VHENJXJSTORTSU-UHFFFAOYSA-N
• SMILES: C1=CC2=C(NC(=O)N2C=C1)C(=O)Cl
• synonyms: Imidazo[1,5-a]pyridine-1-carbonyl chloride, 2,3-dihydro-3-oxo- (9CI)

Description

3-Oxo-2,3-dihydroimidazo[1,5-a]pyridine-1-carbonyl chloride is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is of particular interest due to its unique chemical structure and potential for use in a variety of research fields. In

Mechanism of Action

The mechanism of action of 3-Oxo-2,3-dihydroimidazo[1,5-a]pyridine-1-carbonyl chloride is not fully understood. However, it is believed that the compound may act by inhibiting certain enzymes or proteins that are involved in the development or progression of various diseases.
Biochemical and Physiological Effects:
Studies have shown that 3-Oxo-2,3-dihydroimidazo[1,5-a]pyridine-1-carbonyl chloride can have a variety of biochemical and physiological effects. For example, this compound has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. Additionally, it has been shown to have antioxidant properties and may help to protect cells from damage.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Oxo-2,3-dihydroimidazo[1,5-a]pyridine-1-carbonyl chloride in lab experiments is that it is relatively easy to synthesize and purify. Additionally, this compound has been extensively studied and its properties are well understood. However, one limitation is that the compound may not be suitable for all types of experiments or research projects.

Future Directions

There are many potential future directions for research involving 3-Oxo-2,3-dihydroimidazo[1,5-a]pyridine-1-carbonyl chloride. One area of interest is in the development of new drugs for the treatment of cancer and other diseases. Additionally, this compound may have applications in the field of materials science, where it could be used to create new types of polymers or other materials. Further research is needed to fully understand the potential applications and limitations of this compound.

Synthesis Methods

The synthesis of 3-Oxo-2,3-dihydroimidazo[1,5-a]pyridine-1-carbonyl chloride involves the reaction of 2-aminopyridine with ethyl acetoacetate in the presence of phosphorus oxychloride. This reaction results in the formation of the desired compound, which can then be purified using standard laboratory techniques.

Scientific Research Applications

3-Oxo-2,3-dihydroimidazo[1,5-a]pyridine-1-carbonyl chloride has been studied for its potential applications in a variety of scientific research fields. One area of interest is in the development of new drugs for the treatment of various diseases. This compound has been shown to have potential as a therapeutic agent for the treatment of cancer, inflammation, and other diseases.